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Compound of Interest

Compound Name: UniPR1449

Cat. No.: B12377551 Get Quote

This guide provides a detailed performance comparison of the novel therapeutic agent

UniPR1449 against other alternatives, supported by comprehensive experimental data. The

information is intended for researchers, scientists, and professionals involved in drug

development and cancer biology.

The EGFR Signaling Pathway and Therapeutic
Intervention
The Epidermal Growth Factor Receptor (EGFR) is a crucial transmembrane protein that

regulates key cellular processes such as proliferation, survival, and differentiation.[1][2]

Dysregulation of the EGFR signaling cascade is a well-established driver in the progression of

various cancers.[2][3] Upon ligand binding, EGFR dimerizes and undergoes

autophosphorylation of tyrosine residues in its intracellular domain.[2][4] These phosphorylated

sites then act as docking stations for adaptor proteins, which in turn activate downstream

signaling pathways, primarily the RAS-RAF-MEK-ERK and the PI3K-AKT pathways, both of

which are critical for cell proliferation and survival.[2][4][5]

Small molecule inhibitors that target the kinase activity of EGFR have emerged as a significant

class of anti-cancer drugs.[6] This guide focuses on characterizing UniPR1449, a novel EGFR

inhibitor, by comparing its performance with the established first-generation inhibitor, Gefitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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